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Compound of Interest

(S,R,S)-AHPC-C2-NH2
dihydrochloride

Cat. No.: B2413995

Compound Name:

For researchers, scientists, and drug development professionals, the proper disposal of novel
chemical compounds is a critical component of laboratory safety and environmental
responsibility. This document provides a comprehensive, step-by-step guide for the safe
disposal of (S,R,S)-AHPC-C2-NH2 dihydrochloride, a von Hippel-Lindau (VHL) E3 ligase
ligand used in the development of Proteolysis Targeting Chimeras (PROTACS).[1][2] Due to the
absence of a specific Safety Data Sheet (SDS) for this exact molecule, a cautious approach is
mandated, treating the compound as a potentially hazardous substance.

Compound and Safety Data Summary

While a specific SDS for (S,R,S)-AHPC-C2-NH2 dihydrochloride is not readily available,
information on the closely related (S,R,S)-AHPC Hydrochloride suggests it is not classified as a
hazardous substance. However, the presence of an aliphatic amine functional group warrants
caution, as lower aliphatic amines can be severe irritants to the skin, eyes, and mucous
membranes.[3] PROTACs and their components are potent, biologically active molecules that
should be handled with care.[4][5][6] Therefore, treating this compound as hazardous chemical
waste is the recommended safety procedure.
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Parameter Information Source

. (S,R,S)-AHPC-C2-NH2
Chemical Name _ _ N/A
dihydrochloride

VHO032-C2-NH2
Synonyms ) ) N/A
dihydrochloride

Molecular Formula C25H37CI2Ns04S [1]

Molecular Weight 574.56 g/mol [1]

Not classified as hazardous,

but contains an aliphatic amine
Known Hazards which can be an irritant. [3]

PROTAC components are

potent molecules.

Room temperature in the
Storage continental US; may vary [1]

elsewhere.

Detailed Disposal Protocol

This protocol outlines the necessary steps for the safe disposal of (S,R,S)-AHPC-C2-NH2
dihydrochloride in solid form and as a liquid waste stream.

Personal Protective Equipment (PPE)

Before handling the compound, ensure the following PPE is worn:
e Gloves: Nitrile gloves.
o Eye Protection: Safety glasses with side shields or goggles.

o Body Protection: A standard laboratory coat.

Waste Segregation and Collection
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Proper segregation of waste is crucial to prevent accidental reactions and ensure compliant
disposal.

e Solid Waste:

o Collect all unused or waste powder of (S,R,S)-AHPC-C2-NH2 dihydrochloride in a
dedicated, clearly labeled hazardous waste container.

o Any materials that have come into contact with the solid compound, such as weighing
paper, contaminated gloves, and pipette tips, must also be disposed of in this container.

e Liquid Waste:

o Solutions containing (S,R,S)-AHPC-C2-NH2 dihydrochloride should be collected in a
separate, sealed, and clearly labeled hazardous waste container.

o Do not mix this waste with other chemical waste streams unless compatibility has been
confirmed. Incompatible wastes can react violently or produce hazardous gases.[4]

Spill Management

In the event of a spill, immediate action is necessary to contain and clean the area.
e For Solid Spills: Carefully sweep or scoop the material to minimize dust generation.

o For Liquid Spills: Absorb the spill with an inert, non-combustible absorbent material like
vermiculite or sand.

o Collect all cleanup materials into a designated, sealed container for hazardous waste.

o Decontaminate the spill area with a suitable solvent (e.g., ethanol) and then wash the area
thoroughly.

Final Disposal

» All waste containing (S,R,S)-AHPC-C2-NH2 dihydrochloride, including solid waste, liquid
waste, and spill cleanup materials, must be disposed of through your institution's
Environmental Health and Safety (EH&S) department.
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e Do not dispose of this chemical down the drain or in the regular trash.
e Ensure all local, state, and federal regulations for hazardous waste disposal are followed.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper
disposal of (S,R,S)-AHPC-C2-NH2 dihydrochloride.
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Disposal Workflow for (S,R,S)-AHPC-C2-NH2 Dihydrochloride
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Waste Generation

Solid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Disposal Protocol for (S,R,S)-AHPC-C2-NH2
Dihydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
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disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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